Cas no 414868-41-0 (1-Ethyl-4-(hydroxymethyl)pyridin-1-ium)

1-Ethyl-4-(hydroxymethyl)pyridin-1-ium Properties

Names and Identifiers

• 414868-41-0
• 1-Ethyl-4-(hydroxymethyl)pyridin-1-ium
• SCHEMBL294241

• InChIKey： FKJQPYXDRHECKG-UHFFFAOYSA-N
• Inchi： 1S/C8H12NO/c1-2-9-5-3-8(7-10)4-6-9/h3-6,10H,2,7H2,1H3/q+1
• SMILES： OCC1C=C[N+](=CC=1)CC

Computed Properties

• Exact Mass: 138.091889006g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 138.091889006g/mol
• Heavy Atom Count: 10
• Complexity: 87.3
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.4
• Topological Polar Surface Area: 24.1Ų